molecular formula C7H16ClNO2 B6191579 (3S,5R)-5-methoxy-3-methylpiperidin-3-ol hydrochloride CAS No. 2648895-48-9

(3S,5R)-5-methoxy-3-methylpiperidin-3-ol hydrochloride

Cat. No.: B6191579
CAS No.: 2648895-48-9
M. Wt: 181.7
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Description

(3S,5R)-5-methoxy-3-methylpiperidin-3-ol hydrochloride is a chemical compound with a piperidine ring structure. It is known for its potential applications in various fields, including chemistry, biology, and medicine. The compound’s unique stereochemistry and functional groups make it an interesting subject for scientific research.

Properties

CAS No.

2648895-48-9

Molecular Formula

C7H16ClNO2

Molecular Weight

181.7

Purity

95

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,5R)-5-methoxy-3-methylpiperidin-3-ol hydrochloride typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the alkylation of a piperidine derivative followed by methoxylation and subsequent purification steps. The reaction conditions often involve the use of strong bases and solvents like tetrahydrofuran (THF) to facilitate the reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using continuous flow reactors to ensure consistent quality and yield. The use of flow microreactors has been reported to enhance the efficiency and sustainability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

(3S,5R)-5-methoxy-3-methylpiperidin-3-ol hydrochloride can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.

    Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

    Substitution: The methoxy group can be substituted with other functional groups using appropriate reagents.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and inert atmospheres to prevent unwanted side reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or aldehydes, while reduction may produce alcohols or amines.

Scientific Research Applications

(3S,5R)-5-methoxy-3-methylpiperidin-3-ol hydrochloride has several scientific research applications:

    Chemistry: It is used as a building block in the synthesis of more complex molecules.

    Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

    Medicine: Research is ongoing to explore its potential therapeutic applications, such as in the development of new drugs.

    Industry: The compound’s unique properties make it useful in various industrial applications, including the production of specialty chemicals.

Mechanism of Action

The mechanism of action of (3S,5R)-5-methoxy-3-methylpiperidin-3-ol hydrochloride involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and influencing various biochemical pathways. Detailed studies are required to fully elucidate the molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

  • (3S,5R)-3-hydroxy-5-methylpiperidin-1-yl
  • (3S,5S)-5-methylpyrrolidin-3-ol hydrochloride

Uniqueness

Compared to similar compounds, (3S,5R)-5-methoxy-3-methylpiperidin-3-ol hydrochloride has unique stereochemistry and functional groups that confer distinct chemical and biological properties. Its methoxy group and specific stereochemistry make it a valuable compound for research and industrial applications.

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